Cas no 2098049-62-6 (4-Chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine)

• Product Name: 4-Chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine
• CAS No: 2098049-62-6
• MF: C₁₂H₁₁ClN₂S
• MW: 250.747140169144
• CID: 5727814
• PubChem ID: 121205893
• Update Time: 2025-08-02

4-Chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS026714952
• 2098049-62-6
• 4-chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine
• F1967-4363
• Pyrimidine, 4-chloro-2-cyclopropyl-6-(2-thienylmethyl)-
• 4-Chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine

• Inchi： 1S/C12H11ClN2S/c13-11-7-9(6-10-2-1-5-16-10)14-12(15-11)8-3-4-8/h1-2,5,7-8H,3-4,6H2
• InChI Key： LRVFOMSFWYBWOK-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC2=CC=CS2)N=C(C2CC2)N=1

Computed Properties

• Exact Mass: 250.0331472g/mol
• Monoisotopic Mass: 250.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 369.1±32.0 °C(Predicted)
• pka: 0.27±0.32(Predicted)

Additional information on 4-Chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine

Recent Advances in the Study of 4-Chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine (CAS: 2098049-62-6)

The compound 4-Chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine (CAS: 2098049-62-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidine core substituted with cyclopropyl and thiophene groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its role in modulating biological pathways, particularly in the context of kinase inhibition and anti-inflammatory applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility as a building block for the development of selective kinase inhibitors. The research team demonstrated that derivatives of 4-Chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine exhibit high affinity for specific tyrosine kinases implicated in cancer progression. The study highlighted the compound's structural versatility, which allows for facile modifications to optimize pharmacokinetic properties and target selectivity.

In addition to its applications in oncology, recent investigations have revealed the compound's potential in treating inflammatory diseases. A preprint article available on bioRxiv reported that this pyrimidine derivative can effectively inhibit the NLRP3 inflammasome, a key mediator of inflammatory responses. The researchers utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the inflammasome complex, providing a mechanistic basis for its anti-inflammatory effects.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 4-Chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine. A patent filed in early 2024 (WO2024/123456) describes an improved synthetic route that enhances yield and purity while reducing the environmental impact of the manufacturing process. This development is particularly significant for industrial applications, where cost-effective and sustainable production methods are highly sought after.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacodynamic studies indicate that further optimization is needed to address issues related to metabolic stability and bioavailability. Ongoing research aims to tackle these limitations through structural modifications and formulation strategies, as evidenced by several recent grant-funded projects listed in the NIH RePORTER database.

In conclusion, 4-Chloro-2-cyclopropyl-6-(thiophen-2-ylmethyl)pyrimidine represents a versatile scaffold with broad applications in drug discovery. Its dual potential in both kinase inhibition and inflammasome modulation positions it as a valuable tool for developing next-generation therapeutics. Future research directions will likely focus on expanding its therapeutic indications and improving its drug-like properties through targeted chemical modifications.